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Compound of Interest

Compound Name: N-Desmethyl clomipramine

Cat. No.: B1258145

Essential Safety and Handling Guide for N-
Desmethyl Clomipramine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Desmethyl clomipramine in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure personal safety
and minimize environmental impact.

Hazard Identification and Classification

N-Desmethyl clomipramine hydrochloride is classified with the following hazards:
» Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

e Hazardous to the aquatic environment, long-term hazard (Category 1): Very toxic to aquatic
life with long-lasting effects.[1]

Signal Word: Warning
Hazard Pictograms:
e Exclamation Mark

e Environment
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Hazard Statements:

e H302: Harmful if swallowed.[1][2]

e H410: Very toxic to aquatic life with long lasting effects.[1]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]
e P501: Dispose of contents/container in accordance with local regulations.[1]

Personal Protective Equipment (PPE)

The following table summarizes the required and recommended PPE for handling N-
Desmethyl clomipramine. As an active pharmaceutical ingredient (API), stringent controls are
necessary to prevent exposure and contamination.[3][4][5][6]
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PPE Category

Item

Specifications & Use

Engineering Controls

Chemical Fume Hood or

Ventilated Enclosure

Mandatory. All handling of
powdered or volatile forms of
N-Desmethyl clomipramine
must be conducted in a
certified chemical fume hood
or other suitable ventilated
enclosure to avoid inhalation of

dust or aerosols.[1][7]

Safety Shower & Eyewash
Station

Mandatory. Must be readily
accessible in the immediate

work area.[1]

Eye & Face Protection

Safety Goggles with Side-
Shields

Mandatory. Must conform to
EN 166 (EU) or NIOSH (US)
standards to protect against

splashes and dust.[8]

Face Shield

Recommended. Use in
conjunction with safety
goggles, especially when
handling larger quantities or if
there is a significant splash

risk.

Hand Protection

Chemical-Resistant Gloves

Mandatory. Nitrile, latex, or
neoprene gloves are suitable.
[4] Gloves must be inspected
before use and changed
immediately if contaminated.
Wash hands thoroughly after

removing gloves.[8]

Body Protection

Laboratory Coat

Mandatory. A standard lab coat

is required for all procedures.

Impervious Clothing / Coveralls

Recommended. For larger
scale operations or when there

is a risk of significant
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contamination, disposable
coveralls (e.g., DuPont™
Tyvek®) are recommended to
protect skin and personal
clothing.[5][6]

Recommended. To prevent the
Shoe Covers spread of contamination
outside of the laboratory.[4]

Respiratory Protection Respirator

Recommended/Situational. A
suitable respirator (e.g., N95 or
higher) should be used if there
is a risk of inhaling dust or
aerosols, especially if
engineering controls are not
sufficient.[1][9]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling N-Desmethyl clomipramine

from receipt to disposal.

1. Preparation and Pre-Handling:

Desmethyl clomipramine.

etc.) and PPE before retrieving the chemical.

2. Weighing and Aliquoting:

designated fume hood to contain any dust.

Area Designation: Designate a specific area within a chemical fume hood for handling N-

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,

Don PPE: Put on all required PPE as detailed in the table above.

Containment: Perform all weighing and aliquoting of the solid compound within the
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Minimize Dust: Handle the powder gently to minimize the generation of airborne dust.

Labeling: Clearly label all containers with the chemical name, concentration, date, and
appropriate hazard symbols.

. Solution Preparation:
Solvent Addition: Add solvent to the solid compound slowly to avoid splashing.

Mixing: Use a sealed container for mixing or dissolving the compound. If heating is required,
use appropriate equipment within the fume hood.

. Post-Handling and Decontamination:

Clean-Up: Decontaminate all surfaces and equipment that came into contact with the
chemical. Scrubbing with alcohol is an effective method.[1]

Waste Segregation: Segregate all contaminated disposable materials (gloves, weigh boats,
paper towels) into a designated hazardous waste container.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first, then
lab coat, then eye protection). Wash hands thoroughly with soap and water immediately after
removing PPE.[8]

Emergency Procedures
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Emergency Situation Action

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated
clothing. Seek medical attention.[1][8]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) ) )

and lower eyelids. Seek immediate medical

attention.[1]

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.

[8]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[10]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Cover the spill
with an absorbent, non-combustible material
Spill (e.g., sand, diatomite).[7] Collect the material
into a sealed container for hazardous waste
disposal. Ventilate the area and wash the spill

site after material pickup is complete.[7]

Disposal Plan
N-Desmethyl clomipramine is very toxic to aquatic life, and improper disposal must be
avoided.[1]

1. Waste Collection:

o Solid Waste: All solid waste contaminated with N-Desmethyl clomipramine (e.g., gloves,
weigh boats, paper towels, excess compound) must be collected in a clearly labeled, sealed

hazardous waste container.
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» Liquid Waste: All solutions containing N-Desmethyl clomipramine must be collected in a
designated, sealed hazardous waste container. Do not pour down the drain.[11]

2. Disposal Procedure:

» Follow Institutional Guidelines: Dispose of the hazardous waste containers through your
institution's Environmental Health and Safety (EHS) office. All disposal must be in
accordance with local, state, and federal regulations.[1]

e Avoid Environmental Release: Under no circumstances should this chemical or its solutions
be released into the environment, including sewers or waterways.[8]

o De-characterization (for household disposal - not recommended for labs): For trace amounts,
some guidelines suggest mixing the substance with an unappealing material like coffee
grounds or cat litter before placing it in a sealed bag in the trash.[11][12] However, for
laboratory settings, professional hazardous waste disposal is the standard and required
method.

Workflow and Logic Diagrams

The following diagrams illustrate the key workflows for handling N-Desmethyl clomipramine.
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Caption: Workflow for handling N-Desmethyl clomipramine.
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Caption: Emergency response plan for N-Desmethyl clomipramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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